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Compound of Interest

2-(2-Aminoethyl)benzoic acid
Compound Name:
hydrochloride

Cat. No.: B563983

An In-depth Technical Guide to 2-(2-Aminoethyl)benzoic Acid Hydrochloride

This document provides a comprehensive overview of the theoretical and known properties of
2-(2-Aminoethyl)benzoic acid hydrochloride, a bifunctional chemical compound of interest in
synthetic and medicinal chemistry. This guide is intended for researchers, scientists, and
professionals in drug development, offering insights into its chemical properties, synthesis, and
potential applications.

Chemical and Physical Properties

2-(2-Aminoethyl)benzoic acid hydrochloride is a derivative of benzoic acid featuring an
aminoethyl substituent at the ortho position. The hydrochloride salt form enhances the
compound's stability and solubility in agueous media. While extensive experimental data is not
widely published, the following tables summarize its known chemical identifiers and properties.

Table 1: Chemical Identification of 2-(2-Aminoethyl)benzoic acid Hydrochloride
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Identifier Value Citation

2-(2-Aminoethyl)benzoic acid
IUPAC Name

hydrochloride
CAS Number 102879-42-5 [1][21[3]
Molecular Formula CoH12CINO2 [11[2]
Molecular Weight 201.65 g/mol [1112]
Canonical SMILES CLmCe=C(EEEEENC=0) [2]

O.Cl

Table 2: Physicochemical Properties

Property Value Citation
Appearance White to off-white solid [1]
- Room Temperature, Inert
Storage Conditions [1]
Atmosphere
Molecular Weight (Free Base) 165.19 g/mol [4]

XLogP3 (Free Base,

-0.9 [4]
Computed)

Note: Some properties listed are for the free base, 2-(2-Aminoethyl)benzoic acid (CAS 757901-
30-7), as indicated. Experimental data such as melting point, boiling point, and pKa for the
hydrochloride salt are not prominently available in the reviewed literature.

Synthesis and Manufacturing

The synthesis of 2-(2-Aminoethyl)benzoic acid is rooted in established organic chemistry
reactions.[5] While several conceptual routes exist, a common and practical approach involves
the reduction of a nitro-intermediate, which avoids the complexities of direct aminoethylation.

A viable synthetic pathway begins with the formation of 2-(2-nitroethyl)benzoic acid, which is
then reduced to the target primary amine.[5] This reduction is a standard transformation that
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can be accomplished using various reagents, offering flexibility in process development.[5]

Below is a generalized experimental protocol for this key transformation step.

Experimental Protocol: Reduction of 2-(2-
Nitroethyl)benzoic Acid

Objective: To synthesize 2-(2-Aminoethyl)benzoic acid via catalytic hydrogenation of 2-(2-
nitroethyl)benzoic acid.

Materials:

e 2-(2-Nitroethyl)benzoic acid (starting material)

o Palladium on carbon (Pd/C, 10% w/w) catalyst

e Methanol or Ethanol (solvent)

» Hydrogen gas (H2)

e Pressurized hydrogenation vessel (e.g., Parr shaker)

 Filtration apparatus (e.g., Celite pad)

Rotary evaporator

Methodology:

A solution of 2-(2-nitroethyl)benzoic acid is prepared in a suitable solvent such as methanol
or ethanol within a high-pressure reaction vessel.

e The vessel is purged with an inert gas (e.g., nitrogen or argon) to remove air.

¢ A catalytic amount of 10% Palladium on carbon (typically 1-5 mol%) is carefully added to the
solution.

e The vessel is sealed and connected to a hydrogen gas source.
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The atmosphere is replaced with hydrogen, and the vessel is pressurized to the desired level
(e.g., 50 psi).

The reaction mixture is agitated vigorously at room temperature.

The reaction progress is monitored by techniques such as Thin Layer Chromatography
(TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is
fully consumed.

Upon completion, the hydrogen pressure is carefully released, and the vessel is purged
again with an inert gas.

The reaction mixture is filtered through a pad of Celite to remove the palladium catalyst. The
filter cake is washed with additional solvent to ensure complete recovery of the product.

The filtrate is concentrated under reduced pressure using a rotary evaporator to yield the
crude 2-(2-Aminoethyl)benzoic acid.

To form the hydrochloride salt, the resulting free amine can be dissolved in a suitable solvent
(e.g., diethyl ether or isopropanol) and treated with a stoichiometric amount of hydrochloric
acid (either as a gas or a solution in a compatible solvent). The precipitated hydrochloride
salt is then collected by filtration, washed, and dried.

Logical Workflow for Synthesis

The synthesis of 2-(2-Aminoethyl)benzoic acid hydrochloride can be visualized as a multi-
step process, often starting from o-phthalaldehydic acid. The workflow highlights the key
intermediates and transformations.

eduction 2-(2-Aminoethyl)benzoic Acid 2-(2-Aminoethyl)benzoic Acid HCI
(e.g., Catalytic Hydrogenation) (Free Base) (Final Product)

Figure 1: Synthetic Workflow for 2-(2-Aminoethyl)benzoic Acid

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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